Cas no 1783512-86-6 (5-2-(4-fluorophenyl)ethyl-1H-imidazol-2-amine)

5-2-(4-Fluorophenyl)ethyl-1H-imidazol-2-amine is a fluorinated imidazole derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a 4-fluorophenyl ethyl substituent, which may enhance binding affinity and metabolic stability in biologically active compounds. The presence of the imidazole-2-amine core suggests utility as a building block for heterocyclic synthesis or as a precursor for drug development, particularly in targeting receptors or enzymes where fluorinated analogs are advantageous. This compound's well-defined molecular architecture allows for precise modifications, making it a valuable intermediate in the design of novel therapeutic agents. Its synthetic versatility and potential pharmacological relevance underscore its importance in exploratory research.
5-2-(4-fluorophenyl)ethyl-1H-imidazol-2-amine structure
1783512-86-6 structure
Product Name:5-2-(4-fluorophenyl)ethyl-1H-imidazol-2-amine
CAS No:1783512-86-6
MF:C11H12FN3
MW:205.231485366821
CID:6439857
PubChem ID:84119071
Update Time:2025-10-28

5-2-(4-fluorophenyl)ethyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-2-(4-fluorophenyl)ethyl-1H-imidazol-2-amine
    • 5-[2-(4-fluorophenyl)ethyl]-1H-imidazol-2-amine
    • 1783512-86-6
    • EN300-1782449
    • Inchi: 1S/C11H12FN3/c12-9-4-1-8(2-5-9)3-6-10-7-14-11(13)15-10/h1-2,4-5,7H,3,6H2,(H3,13,14,15)
    • InChI Key: APKDZBGKEQNDMG-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)CCC1=CN=C(N)N1

Computed Properties

  • Exact Mass: 205.10152556g/mol
  • Monoisotopic Mass: 205.10152556g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 54.7Ų

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Additional information on 5-2-(4-fluorophenyl)ethyl-1H-imidazol-2-amine

5-(2-(4-Fluorophenyl)ethyl)-1H-imidazol-2-amine (CAS No. 1783512-86-6): A Comprehensive Overview

The compound 5-(2-(4-fluorophenyl)ethyl)-1H-imidazol-2-amine (CAS No. 1783512-86-6) is a specialized imidazole derivative with significant potential in pharmaceutical and biochemical research. This molecule features a unique structure combining a fluorophenyl moiety with an imidazole-2-amine core, making it particularly interesting for drug discovery and medicinal chemistry applications.

Recent trends in pharmaceutical research show growing interest in fluorinated compounds like 5-(2-(4-fluorophenyl)ethyl)-1H-imidazol-2-amine, as the introduction of fluorine atoms often enhances metabolic stability and bioavailability. This aligns with current industry demands for more effective and stable drug candidates, addressing common questions about structure-activity relationships in medicinal chemistry.

The chemical properties of CAS 1783512-86-6 make it particularly valuable in the development of targeted therapies. Its imidazole ring serves as an excellent pharmacophore, capable of forming multiple hydrogen bonds with biological targets. Researchers frequently search for information about imidazole-based drug design and fluorinated pharmaceutical intermediates, making this compound highly relevant to current scientific inquiries.

In biochemical applications, 5-(2-(4-fluorophenyl)ethyl)-1H-imidazol-2-amine has shown promise as a building block for more complex molecules. The presence of both aromatic and heterocyclic components in its structure allows for diverse chemical modifications, answering frequent questions about versatile synthetic intermediates in organic chemistry.

The pharmaceutical industry's shift toward personalized medicine has increased demand for specialized compounds like 1783512-86-6. This molecule's potential in creating selective enzyme inhibitors or receptor modulators aligns with current research priorities, addressing common search queries about next-generation drug development.

From a synthetic chemistry perspective, 5-(2-(4-fluorophenyl)ethyl)-1H-imidazol-2-amine offers interesting possibilities for structure-activity optimization. Its fluorine substitution pattern is particularly noteworthy, as this affects both the compound's physical properties and its potential biological activity, responding to frequent questions about fluorine effects in drug molecules.

Recent advances in high-throughput screening technologies have highlighted the importance of compounds like CAS 1783512-86-6 in drug discovery pipelines. The molecule's balanced lipophilicity and hydrogen bonding capacity make it an attractive scaffold for library development, addressing current interests in diverse compound collections for screening.

The market potential for 5-(2-(4-fluorophenyl)ethyl)-1H-imidazol-2-amine continues to grow as research into imidazole-containing therapeutics expands. With increasing numbers of FDA-approved drugs containing imidazole moieties, this compound represents an important intermediate in the development of novel pharmaceutical agents.

Quality control and analytical characterization of 1783512-86-6 are critical aspects for researchers. Modern techniques like HPLC-MS and NMR spectroscopy ensure precise identification and purity assessment, responding to common queries about compound verification methods in chemical research.

Environmental considerations in chemical synthesis have brought attention to the green chemistry aspects of producing compounds like 5-(2-(4-fluorophenyl)ethyl)-1H-imidazol-2-amine. Researchers are increasingly interested in sustainable synthetic routes and atom-efficient transformations for such specialized intermediates.

The future outlook for CAS 1783512-86-6 appears promising as new applications continue to emerge. Its potential in bioconjugation chemistry and as a molecular probe in biological studies makes it relevant to cutting-edge research areas, addressing current interests in chemical biology tools.

For researchers working with 5-(2-(4-fluorophenyl)ethyl)-1H-imidazol-2-amine, proper storage conditions and handling procedures are essential considerations. While not classified as hazardous, standard laboratory precautions should be followed, responding to common questions about chemical safety practices.

The intellectual property landscape surrounding imidazole derivatives like 1783512-86-6 continues to evolve. Recent patent filings indicate growing commercial interest in this chemical space, particularly for applications in central nervous system and metabolic disorder therapeutics.

In conclusion, 5-(2-(4-fluorophenyl)ethyl)-1H-imidazol-2-amine represents an important compound at the intersection of medicinal chemistry and drug discovery. Its unique structural features and potential applications make it a valuable subject for ongoing research, addressing current scientific questions about fluorinated heterocycles and their pharmaceutical potential.

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